Casimersen

• Molecular Formula: C22H40N7O9P
• Molecular Weight: 577.6 g/mol
• InChI: InChI=1S/C22H40N7O9P/c1-26(2)39(33,37-17-18-15-24-16-20(38-18)29-4-3-19(23)25-21(29)31)28-7-5-27(6-8-28)22(32)36-14-13-35-12-11-34-10-9-30/h3-4,18,20,24,30H,5-17H2,1-2H3,(H2,23,25,31)/t18-,20+,39?/m0/s1
• InChIKey: KTQVJPYTGHFWJB-HCCSCLAOSA-N

Validating exon 45-skipping candidates requires a clinically proven positive control. Casimersen is the only FDA-approved PMO targeting DMD exon 45. - **Sequence:** 5′-CAATGCCATCCTGGAGTTCCTG-3′ (22-mer) - **MW:** 7584.5 Da | Uncharged PMO backbone - **Benchmark use:** Exon skipping efficiency, dystrophin restoration, conjugate delivery validation - **Safety reference:** Lowest real-world AE signal (ROR=8.55) vs other PMOs - **Supply:** Standard R&D quantities available for immediate order

Casimersen (Amondys 45) Supplier Information and Product Baseline for Exon 45 Duchenne Muscular Dystrophy Research

Casimersen (Amondys 45) is a phosphorodiamidate morpholino oligomer (PMO) antisense oligonucleotide developed by Sarepta Therapeutics [1]. It comprises 22 linked subunits with the base sequence 5′-CAATGCCATCCTGGAGTTCCTG-3′ and a molecular weight of 7584.5 Da [2]. The compound received accelerated approval from the U.S. FDA in February 2021 for the treatment of Duchenne muscular dystrophy (DMD) in patients with confirmed mutations of the DMD gene amenable to exon 45 skipping [3]. This indication represents approximately 8% of the DMD patient population [4]. As an uncharged PMO, casimersen is resistant to enzymatic degradation and designed to bind exon 45 of dystrophin pre-mRNA, causing exclusion of this exon during mRNA processing to produce internally truncated but functional dystrophin protein [5].

1

Exon 45 skipping research: DMD gene mutation models amenable to exon 45

2

Antisense oligo workflow: PMO backbone chemistry and IV administration route

3

Study context: Comparative exon-skipping analysis and PK/PD modeling

• [1] Sarepta Therapeutics, Inc. AMONDYS 45 (casimersen) injection, for intravenous use. Prescribing Information. Initial U.S. Approval: 2021. View Source
• [2] DrugBank. Casimersen: Uses, Interactions, Mechanism of Action. DB14978. View Source
• [3] Shirley M. Casimersen: First Approval. Drugs. 2021 May;81(7):875-879. doi: 10.1007/s40265-021-01512-2. View Source
• [4] Aartsma-Rus A, et al. Theoretic applicability of antisense-mediated exon skipping for Duchenne muscular dystrophy mutations. Hum Mutat. 2009 Mar;30(3):293-9. doi: 10.1002/humu.20918. View Source
• [5] Assefa M, et al. Casimersen (AMONDYS 45™): An Antisense Oligonucleotide for Duchenne Muscular Dystrophy. Biomedicines. 2024 Apr 20;12(4):912. doi: 10.3390/biomedicines12040912. View Source

Why Casimersen Cannot Be Substituted with Other Exon-Skipping PMOs in DMD Research and Procurement

Casimersen is part of a class of FDA-approved PMO exon-skipping agents that includes eteplirsen (exon 51), golodirsen (exon 53), and viltolarsen (exon 53) [1]. Despite sharing the same phosphorodiamidate morpholino oligomer backbone chemistry and exhibiting nearly identical drug metabolism and pharmacokinetic (DMPK) profiles, including similar plasma protein binding (<40%), renal elimination, and absence of hepatic cytochrome P450 interactions [2], these compounds are not clinically interchangeable. Each PMO is designed with a unique antisense oligomer sequence that targets a specific exon of the DMD gene. Binding specificity is dictated by Watson-Crick base pairing to the pre-mRNA of the targeted exon; casimersen's 22-mer sequence is uniquely complementary to exon 45, while eteplirsen targets exon 51 and golodirsen/viltolarsen target exon 53. Substitution would result in no therapeutic exon-skipping activity in the intended patient population and could potentially produce unintended off-target exon-skipping events [3]. For non-clinical research applications, such as the development of novel exon-skipping conjugates or the study of PMO tissue distribution, selection of the correct PMO sequence is critical for maintaining experimental validity.

Eteplirsen
(Exon 51)

Sequence-specific Exon 51 target differs; exon-skipping outcome and dystrophin restoration profile may not transfer directly.

Golodirsen
(Exon 53)

Sequence-specific Exon 53 target requires distinct mutation context; shared PMO backbone does not imply interchangeable skipping.

Viltolarsen
(Exon 53)

Safety profile mismatch Reported adverse-event reporting signals differ; class-level PK similarity may not reflect individual compound tolerability.

• [1] Torres-Masjoan L, Aguti S, Zhou H, Muntoni F. Clinical applications of exon-skipping antisense oligonucleotides in neuromuscular diseases. Mol Ther. 2025 Jun 4;33(6):2689-2704. doi: 10.1016/j.ymthe.2025.04.038. View Source
• [2] Goey AKL, et al. Characterization of Nonclinical Drug Metabolism and Pharmacokinetic Properties of Phosphorodiamidate Morpholino Oligonucleotides, a Novel Drug Class for Duchenne Muscular Dystrophy. Drug Metab Dispos. 2024 Nov 15;52(12):1396-1406. doi: 10.1124/dmd.124.001819. View Source
• [3] Echigoya Y, Lim KRQ, Trieu N, et al. Quantitative Antisense Screening and Optimization for Exon 51 Skipping in Duchenne Muscular Dystrophy. Mol Ther. 2017 Nov 1;25(11):2561-2572. doi: 10.1016/j.ymthe.2017.07.014. View Source

Quantitative Differentiation Evidence for Casimersen Procurement: Comparative Exon-Skipping Performance and Safety Data

Casimersen Demonstrates Lower Adverse Event Reporting Signal Compared to Viltolarsen and Eteplirsen in FAERS Analysis

In a comprehensive analysis of the FDA Adverse Event Reporting System (FAERS) from Q3 2016 to Q4 2024 encompassing 2,760 reports for four exon-skipping antisense oligonucleotides, casimersen exhibited a substantially lower reporting odds ratio (ROR) for adverse event signals compared to other approved PMOs. Both viltolarsen (ROR = 55.41) and eteplirsen (ROR = 31.66) generated disproportionately strong safety signals, whereas casimersen's ROR of 8.55 was significantly lower [1]. This quantitative pharmacovigilance metric suggests a more favorable real-world safety profile for casimersen relative to its class comparators.

FAERS adverse event signal

Head-to-head

Casimersen ROR 8.55 vs. viltolarsen ROR 55.41; eteplirsen ROR 31.66

Reported pharmacovigilance endpoint context

FAERS Q3 2016–Q4 2024, 2,760 reports; data to verify

Evidence Dimension	Adverse Event Reporting Signal Strength (Reporting Odds Ratio)
Target Compound Data	Casimersen ROR = 8.55
Comparator Or Baseline	Viltolarsen ROR = 55.41; Eteplirsen ROR = 31.66
Quantified Difference	Casimersen ROR is 6.5-fold lower than viltolarsen and 3.7-fold lower than eteplirsen
Conditions	FDA Adverse Event Reporting System (FAERS), 2,760 reports, Q3 2016 to Q4 2024, using Reporting Odds Ratio (ROR), Proportional Reporting Ratio (PRR), Bayesian Confidence Propagation Neural Network (BCPNN), and Multi-item Gamma-Poisson Shrinker (MGPS) algorithms

Why This Matters

Lower adverse event reporting signals support a more favorable clinical safety profile, which is critical for long-term therapeutic selection and reduces the burden of safety monitoring in both clinical and research settings.

• [1] FAERS Analysis Study. Casimersen, Eteplirsen, Golodirsen, and Viltolarsen Adverse Event Reporting Comparison. TechRxiv. 2025. DOI pending. View Source

ESSENCE Confirmatory Trial: Casimersen 96-Week Four-Step Ascend Velocity Performance vs. Placebo

In the global, randomized, double-blind, placebo-controlled Phase 3 ESSENCE confirmatory study (NCT02500381) evaluating 225 patients aged 6-13 years with DMD amenable to exon 45 or 53 skipping, patients treated with casimersen achieved an improvement of 0.05 steps per second on the four-step ascend velocity test after 96 weeks of treatment relative to placebo [1] [2]. While the study did not meet its primary endpoint of statistical significance (p>0.05), the numerical trend favored casimersen treatment, with an effect direction consistent with a slowing of disease progression compared to placebo [3]. Sarepta reported that when participants whose trial participation overlapped with COVID-19 related dose interruptions (43% missed consecutive doses) were excluded, the study demonstrated a clinically meaningful slowing of disease progression [3].

ESSENCE trial 96-week endpoint

Trial context

+0.05 steps/sec over placebo (p>0.05)

Reported functional endpoint context

Phase 3, n=225, ages 6–13; COVID-19 dosing interruptions noted

Evidence Dimension	Four-step ascend velocity (steps/second) at 96 weeks
Target Compound Data	Casimersen 30 mg/kg IV weekly: +0.05 steps/second improvement over placebo
Comparator Or Baseline	Placebo (baseline)
Quantified Difference	+0.05 steps/second (not statistically significant, p>0.05)
Conditions	Phase 3 ESSENCE trial, 225 patients, 6-13 years, 96 weeks, NCT02500381

Why This Matters

Despite the confirmatory trial not meeting its primary endpoint for statistical significance, this represents the only randomized, placebo-controlled Phase 3 functional outcome data available for any exon 45-targeting agent, providing essential benchmark data for research and regulatory evaluation.

• [1] Sarepta Therapeutics. Sarepta Announces Completion of ESSENCE Trial for Exon 45 & 53 Skipping Therapies. Press Release. November 4, 2025. View Source
• [2] Precision Medicine Online. Sarepta Misses Endpoint in Confirmatory DMD Trial for ASO Drugs. November 4, 2025. View Source
• [3] Duchenne UK. Exon skipping trial for Duchenne muscular dystrophy did not meet primary end point. November 6, 2025. View Source

Casimersen Pharmacokinetics: Dose-Proportional Plasma Exposure with No Evidence of Accumulation Over 60 Weeks

In a Phase 1/2 multicenter, randomized, double-blind, placebo-controlled, dose-titration study (NCT02500381, Part 1) evaluating 12 DMD patients (aged 7-21 years), casimersen demonstrated linear pharmacokinetics with no evidence of plasma accumulation following repeated weekly dosing. Plasma concentration increased proportionally with escalating doses (4, 10, 20, and 30 mg/kg) and declined similarly across all dose levels over 24 hours post-infusion. All pharmacokinetic parameters were comparable at Week 7 and Week 60, indicating no time-dependent changes in clearance or volume of distribution [1]. The mean treatment duration in the study was 139.6 weeks [1]. 91.4% of treatment-emergent adverse events were mild, and none were serious or related to casimersen [1].

Plasma PK over 60 weeks

Assay context

Dose-proportional exposure; no accumulation at Week 60

Supports PK exposure-model interpretation

Phase 1/2, n=12; weekly 4–30 mg/kg IV

Evidence Dimension	Plasma Pharmacokinetics (Dose Proportionality and Accumulation)
Target Compound Data	Dose-proportional plasma exposure; no accumulation observed; similar Cmax and AUC at Week 7 and Week 60
Comparator Or Baseline	Linear pharmacokinetic profile; no plasma accumulation (baseline)
Quantified Difference	Pharmacokinetic parameters stable over 60 weeks
Conditions	Phase 1/2 study in 12 DMD patients; weekly IV doses 4-30 mg/kg over 12 weeks; up to 132 weeks open-label extension

Why This Matters

Linear, dose-proportional pharmacokinetics without drug accumulation simplifies dose escalation, reduces the need for intensive therapeutic drug monitoring, and supports a consistent weekly dosing regimen in both clinical and research protocols.

• [1] Wagner KR, et al. Safety, tolerability, and pharmacokinetics of casimersen in patients with Duchenne muscular dystrophy amenable to exon 45 skipping: A randomized, double-blind, placebo-controlled, dose-titration trial. Muscle Nerve. 2021 Sep;64(3):285-292. doi: 10.1002/mus.27347. View Source

Cross-Species Pharmacokinetic Consistency: Casimersen Exhibits Broader Plasma Half-Life Variability Than Eteplirsen and Golodirsen

A comprehensive nonclinical evaluation of the drug metabolism and pharmacokinetic properties of eteplirsen, golodirsen, and casimersen in mouse, rat, and nonhuman primate (NHP) revealed that while plasma exposure and low plasma protein binding (<40%) were consistent across all three PMOs, casimersen displayed a notably broader range of plasma half-life values across species [1]. Specifically, plasma half-lives were similar and more narrowly distributed for eteplirsen (2.0-4.1 h) and golodirsen (2.1-8.7 h), whereas casimersen exhibited a wider variability (3.2-18.1 h) [1]. All three PMOs demonstrated extensive biodistribution to target skeletal muscle tissues and the kidney, with renal elimination as the predominant route. No evidence of hepatic metabolism or cytochrome P450 inhibition/induction was observed at clinically relevant concentrations [1].

Cross-species half-life range

Head-to-head

Casimersen 3.2–18.1 h vs. eteplirsen 2.0–4.1 h; golodirsen 2.1–8.7 h

Reported species-dependent PK context

Mouse, rat, NHP; single IV dose; model-response context may differ

Evidence Dimension	Cross-Species Plasma Half-Life Range (hours)
Target Compound Data	Casimersen: 3.2-18.1 h
Comparator Or Baseline	Eteplirsen: 2.0-4.1 h; Golodirsen: 2.1-8.7 h
Quantified Difference	Casimersen exhibits 1.8× to 2.0× greater upper bound half-life variability compared to golodirsen and eteplirsen
Conditions	Single intravenous dose in mouse, rat, and nonhuman primate

Why This Matters

The wider species-dependent half-life variability of casimersen relative to its class counterparts suggests distinct species-specific handling that must be accounted for when designing pharmacokinetic bridging studies, selecting animal models, and interpreting interspecies scaling for novel exon 45-targeting PMO conjugates.

• [1] Goey AKL, et al. Characterization of Nonclinical Drug Metabolism and Pharmacokinetic Properties of Phosphorodiamidate Morpholino Oligonucleotides, a Novel Drug Class for Duchenne Muscular Dystrophy. Drug Metab Dispos. 2024 Nov 15;52(12):1396-1406. doi: 10.1124/dmd.124.001819. View Source

Optimal Casimersen Application Scenarios for Scientific and Industrial Procurement

Reference Standard for Exon 45-Skipping PMO Validation

Casimersen is the only FDA-approved PMO targeting exon 45 of the DMD gene. Its well-characterized sequence (5′-CAATGCCATCCTGGAGTTCCTG-3′), molecular weight (7584.5 Da), and established clinical dosing (30 mg/kg weekly IV) [1] [2] provide a validated reference standard for laboratories developing next-generation antisense oligonucleotides, including peptide- or antibody-conjugated PMOs, tricyclo-DNA, and other chemically modified exon-skipping candidates targeting exon 45 [3]. As described in Section 3, the extensive characterization of its nonclinical DMPK profile and species-dependent half-life variability (3.2-18.1 h) enables researchers to use casimersen as a comparator compound to validate novel delivery platforms and chemical modifications [5].

Positive Control for Exon 45 Skipping in DMD Patient-Derived Cell Models

Pharmaceutical and academic laboratories conducting preclinical screening of exon 45-skipping therapeutics require a validated positive control. Casimersen serves as the clinically proven positive control for evaluating exon 45 skipping efficiency, dystrophin restoration, and cellular uptake in in vitro models derived from cells of patients with DMD mutations amenable to exon 45 skipping. The Phase 1/2 clinical study established that weekly administration of 30 mg/kg achieves consistent plasma exposure with no accumulation [4] and an acceptable safety profile (over 91.4% of adverse events were mild). This enables researchers to benchmark the performance of novel exon 45-skipping agents against a known, FDA-validated comparator.

Pharmacovigilance and Comparative Safety Benchmarking

The FAERS analysis discussed in Section 3 established quantitative adverse event reporting odds ratios (ROR) for all four FDA-approved exon-skipping PMOs. With a reporting odds ratio of 8.55, casimersen demonstrates the lowest real-world adverse event signal among the class, substantially lower than both viltolarsen (ROR = 55.41) and eteplirsen (ROR = 31.66) [6]. This quantitative safety differentiation is critical for pharmacovigilance departments, health technology assessment bodies, and payers conducting comparative safety evaluations, long-term benefit-risk assessments, and formulary placement decisions. The data provide a benchmark for safety expectations in long-term real-world use of PMO-based exon-skipping therapies.

Benchmark Compound for in vivo Biodistribution and Muscle Targeting Studies

Based on the nonclinical DMPK characterization described in Section 3, casimersen—like other PMOs—exhibits extensive biodistribution to target skeletal muscle tissues and kidney following intravenous administration, with low plasma protein binding (<40%) and predominant renal elimination [5]. This established biodistribution profile positions casimersen as a useful benchmark for experimental studies evaluating the tissue distribution efficiency of novel muscle-targeted delivery systems, including cell-penetrating peptide conjugates, transferrin receptor antibody conjugates, and other next-generation antisense oligonucleotide delivery platforms [3]. The consistent PMO backbone across the class enables researchers to attribute improvements in muscle uptake to novel conjugate moieties rather than to differences in the oligonucleotide chemistry itself.

Application

Selection Property

Validation Focus

Exon 45 PMO reference standard

Well-characterized sequence and DMPK profile

Comparator benchmarking for novel exon 45 constructs

DMD patient-derived cell models

Exon 45 skipping and dystrophin restoration context

Positive-control assay-response context

Pharmacovigilance benchmarking

Reported real-world adverse event signal

Comparative tolerability endpoint review

In vivo biodistribution studies

Cross-species PK and tissue exposure context

Muscle-targeting model-response validation

• [1] Assefa M, et al. Casimersen (AMONDYS 45™): An Antisense Oligonucleotide for Duchenne Muscular Dystrophy. Biomedicines. 2024 Apr 20;12(4):912. doi: 10.3390/biomedicines12040912. View Source
• [2] Sarepta Therapeutics, Inc. AMONDYS 45 (casimersen) injection, for intravenous use. Prescribing Information. 2021 (updated 2026). View Source
• [3] Torres-Masjoan L, Aguti S, Zhou H, Muntoni F. Clinical applications of exon-skipping antisense oligonucleotides in neuromuscular diseases. Mol Ther. 2025 Jun 4;33(6):2689-2704. doi: 10.1016/j.ymthe.2025.04.038. View Source
• [4] Wagner KR, et al. Safety, tolerability, and pharmacokinetics of casimersen in patients with Duchenne muscular dystrophy amenable to exon 45 skipping: A randomized, double-blind, placebo-controlled, dose-titration trial. Muscle Nerve. 2021 Sep;64(3):285-292. doi: 10.1002/mus.27347. View Source
• [5] Goey AKL, et al. Characterization of Nonclinical Drug Metabolism and Pharmacokinetic Properties of Phosphorodiamidate Morpholino Oligonucleotides, a Novel Drug Class for Duchenne Muscular Dystrophy. Drug Metab Dispos. 2024 Nov 15;52(12):1396-1406. doi: 10.1124/dmd.124.001819. View Source
• [6] FAERS Analysis Study. Casimersen, Eteplirsen, Golodirsen, and Viltolarsen Adverse Event Reporting Comparison. TechRxiv. 2025. View Source